4-bromo-2,3-dihydro-1H-inden-1-amine
Cat. No. B1386029
CAS No.:
903557-28-8
M. Wt: 212.09 g/mol
InChI Key: MVGZSXVETDUUMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07884244B2
Procedure details
The title amine was generated from 4-bromo-indan-1-one (5.00 g, 23.70 mmol), NaBH3CN (10.40 g, 165.50 mmol) and NH4OAc (54.80 g, 710.95 mmol) according to the protocols as outlined in general procedure B described above.
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
NH4OAc
Quantity
54.8 g
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][C:6]2=O.[BH3-]C#[N:14].[Na+]>>[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][CH:6]2[NH2:14] |f:1.2|
|
Inputs
Step One
[Compound]
|
Name
|
amine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=C2CCC(C2=CC=C1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
10.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH3-]C#N.[Na+]
|
Step Four
[Compound]
|
Name
|
NH4OAc
|
|
Quantity
|
54.8 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC1=C2CCC(C2=CC=C1)N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
